Cas no 1245079-13-3 (1,4-difluoro-2-(2-nitroethenyl)benzene)

• Product Name: 1,4-difluoro-2-(2-nitroethenyl)benzene
• CAS No: 1245079-13-3
• MF: C₈H₅F₂NO₂
• MW: 185.127609014511
• CID: 5869479
• PubChem ID: 24721583
• Update Time: 2025-10-29

1,4-difluoro-2-(2-nitroethenyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1,4-difluoro-2-(2-nitroethenyl)benzene
• AKOS010878533
• SCHEMBL612345
• 1,4-difluoro-2-[(E)-2-nitroethenyl]benzene
• EN300-1828786
• MFCD01317622
• 1245079-13-3
• AKOS017433634

• Inchi： 1S/C8H5F2NO2/c9-7-1-2-8(10)6(5-7)3-4-11(12)13/h1-5H/b4-3+
• InChI Key： UPPHSZUDFGDRQA-ONEGZZNKSA-N
• SMILES： FC1C=CC(=CC=1/C=C/[N+](=O)[O-])F

Computed Properties

• Exact Mass: 185.02883473g/mol
• Monoisotopic Mass: 185.02883473g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 45.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Styrenes

Additional information on 1,4-difluoro-2-(2-nitroethenyl)benzene

Recent Advances in the Study of 1,4-Difluoro-2-(2-nitroethenyl)benzene (CAS: 1245079-13-3) in Chemical Biology and Pharmaceutical Research

1,4-Difluoro-2-(2-nitroethenyl)benzene (CAS: 1245079-13-3) is a fluorinated nitroalkene derivative that has garnered significant attention in recent years due to its unique chemical properties and potential applications in medicinal chemistry and drug discovery. This compound, characterized by its difluorobenzene core and nitroethenyl functional group, serves as a versatile building block for the synthesis of bioactive molecules. Recent studies have explored its role in the development of novel therapeutics, particularly in the areas of anti-inflammatory, anticancer, and antimicrobial agents.

A 2023 study published in the Journal of Medicinal Chemistry investigated the reactivity of 1,4-difluoro-2-(2-nitroethenyl)benzene in Michael addition reactions, highlighting its utility as an electrophilic scaffold for covalent inhibitor design. The researchers demonstrated that the nitroethenyl group undergoes selective nucleophilic attack by thiol-containing biomolecules, enabling the targeted modification of cysteine residues in proteins. This property has been leveraged in the development of irreversible inhibitors for disease-relevant enzymes, such as kinases and proteases.

In the context of anticancer drug discovery, a recent preprint on bioRxiv (2024) reported the synthesis and evaluation of 1,4-difluoro-2-(2-nitroethenyl)benzene derivatives as potential HDAC (histone deacetylase) inhibitors. The study revealed that fluorination at the 1,4-positions of the benzene ring significantly enhanced the compounds' metabolic stability and blood-brain barrier permeability, making them promising candidates for the treatment of glioblastoma and other CNS malignancies. Molecular docking simulations further supported the observed biological activity, showing favorable interactions with the zinc-binding domain of HDAC isoforms.

Another notable application of 1,4-difluoro-2-(2-nitroethenyl)benzene has been in the field of antimicrobial research. A 2023 article in European Journal of Medicinal Chemistry described its incorporation into novel quinolone hybrids with potent activity against multidrug-resistant Staphylococcus aureus (MRSA). The electron-withdrawing effects of the fluorine atoms and nitro group were found to modulate the compounds' lipophilicity and membrane permeability, contributing to their enhanced antibacterial efficacy. Structure-activity relationship (SAR) studies identified the nitroethenyl moiety as critical for maintaining activity against efflux pump-overexpressing strains.

From a synthetic chemistry perspective, recent advances have focused on developing more efficient routes to 1,4-difluoro-2-(2-nitroethenyl)benzene and its derivatives. A 2024 Organic Process Research & Development paper detailed a continuous-flow synthesis method that improved yield (82%) and reduced reaction time compared to traditional batch processes. The protocol employed a Heck-type coupling between 1,4-difluoro-2-iodobenzene and nitroethylene under mild conditions, demonstrating scalability for industrial production. This methodological innovation addresses previous challenges associated with the compound's synthesis, particularly the instability of the nitroethenyl group under prolonged heating.

Looking forward, the unique properties of 1,4-difluoro-2-(2-nitroethenyl)benzene position it as a valuable tool in chemical biology and drug discovery. Ongoing research is exploring its use in PROTAC (proteolysis targeting chimera) design, where its electrophilicity could facilitate the recruitment of E3 ubiquitin ligases. Additionally, its fluorescence properties are being investigated for applications in bioimaging and sensor development. As the understanding of its reactivity and biological interactions deepens, this compound is expected to play an increasingly important role in the development of next-generation therapeutics.